Cas no 1481633-45-7 (2-chloro-4-methyl-5-nitrobenzenemethanol)

2-chloro-4-methyl-5-nitrobenzenemethanol structure
1481633-45-7 structure
Product Name:2-chloro-4-methyl-5-nitrobenzenemethanol
CAS No:1481633-45-7
MF:C8H8ClNO3
MW:201.607021331787
CID:2134147
Update Time:2023-11-19

2-chloro-4-methyl-5-nitrobenzenemethanol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-methyl-5-nitroBenzenemethanol
    • Benzenemethanol, 2-chloro-4-methyl-5-nitro-
    • KOPFWMUURXUKKL-UHFFFAOYSA-N
    • 2-Chloro-4-methyl-5-nitrobenzyl alcohol
    • (2-Chloro-4-methyl-5-nitrophenyl)methanol
    • CID 86701534
    • (2-Chloro-4-methyl-5-nitro-phenyl)-methanol
    • 2-chloro-4-methyl-5-nitrobenzenemethanol
    • Inchi: 1S/C8H8ClNO3/c1-5-2-7(9)6(4-11)3-8(5)10(12)13/h2-3,11H,4H2,1H3
    • InChI Key: KOPFWMUURXUKKL-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C(C=C1CO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.019
  • Monoisotopic Mass: 201.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.406±0.06 g/cm3(Predicted)
  • Boiling Point: 350.7±37.0 °C(Predicted)
  • pka: 13.41±0.10(Predicted)

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